Cas no 1805474-73-0 (4-Bromo-2-trifluoromethoxy-6-(trifluoromethylthio)aniline)

• Product Name: 4-Bromo-2-trifluoromethoxy-6-(trifluoromethylthio)aniline
• CAS No: 1805474-73-0
• MF: C₈H₄BrF₆NOS
• MW: 356.082880973816
• CID: 4977675
• Update Time: 2025-05-20

4-Bromo-2-trifluoromethoxy-6-(trifluoromethylthio)aniline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-trifluoromethoxy-6-(trifluoromethylthio)aniline

• Inchi： 1S/C8H4BrF6NOS/c9-3-1-4(17-7(10,11)12)6(16)5(2-3)18-8(13,14)15/h1-2H,16H2
• InChI Key： AKGUNCAHVGHDGZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)SC(F)(F)F)N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 286
• XLogP3: 4.8
• Topological Polar Surface Area: 60.6

Additional information on 4-Bromo-2-trifluoromethoxy-6-(trifluoromethylthio)aniline

Introduction to 4-Bromo-2-trifluoromethoxy-6-(trifluoromethylthio)aniline (CAS No. 1805474-73-0)

4-Bromo-2-trifluoromethoxy-6-(trifluoromethylthio)aniline (CAS No. 1805474-73-0) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound is characterized by its unique combination of bromine, trifluoromethoxy, and trifluoromethylthio functional groups, which contribute to its distinct chemical properties and reactivity. In this article, we will delve into the structure, synthesis, applications, and recent research advancements of this compound.

The molecular formula of 4-Bromo-2-trifluoromethoxy-6-(trifluoromethylthio)aniline is C₁₀H₆BrF₆NOS, and its molecular weight is 358.02 g/mol. The presence of the bromine atom makes it a valuable intermediate in synthetic chemistry, particularly for the preparation of more complex molecules. The trifluoromethoxy and trifluoromethylthio groups enhance its lipophilicity and stability, making it suitable for a wide range of applications in drug discovery and materials science.

Synthesis of 4-Bromo-2-trifluoromethoxy-6-(trifluoromethylthio)aniline

The synthesis of 4-Bromo-2-trifluoromethoxy-6-(trifluoromethylthio)aniline involves several steps, each carefully optimized to ensure high yield and purity. One common approach starts with the bromination of an appropriate aniline derivative, followed by the introduction of the trifluoromethoxy group through a nucleophilic substitution reaction. The final step involves the addition of the trifluoromethylthio group via a sulfurization reaction. Recent advancements in green chemistry have led to more environmentally friendly methods for synthesizing this compound, reducing the use of hazardous reagents and minimizing waste production.

Applications in Pharmaceutical Research

4-Bromo-2-trifluoromethoxy-6-(trifluoromethylthio)aniline has gained attention in pharmaceutical research due to its potential as a lead compound for drug development. Its unique chemical structure allows it to interact with various biological targets, making it a valuable starting point for the design of new therapeutic agents. Recent studies have explored its use in the development of anticancer drugs, where its lipophilic properties enhance cellular uptake and target specificity.

In addition to cancer research, 4-Bromo-2-trifluoromethoxy-6-(trifluoromethylthio)aniline has shown promise in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Its ability to cross the blood-brain barrier and modulate specific neurotransmitter systems makes it an attractive candidate for further investigation.

Recent Research Advancements

The scientific community has made significant strides in understanding the properties and applications of 4-Bromo-2-trifluoromethoxy-6-(trifluoromethylthio)aniline. A study published in the Journal of Medicinal Chemistry highlighted its potential as a scaffold for developing novel inhibitors of protein-protein interactions (PPIs). PPIs are crucial for many cellular processes, and their disruption can lead to therapeutic benefits in various diseases.

Another notable study focused on the use of 4-Bromo-2-trifluoromethoxy-6-(trifluoromethylthio)aniline in photodynamic therapy (PDT). Researchers found that this compound can be effectively used as a photosensitizer, generating reactive oxygen species (ROS) upon light activation. This property makes it a promising candidate for cancer treatment, particularly for tumors that are resistant to conventional therapies.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While 4-Bromo-2-trifluoromethoxy-6-(trifluoromethylthio)aniline is not classified as a hazardous or controlled substance, proper handling procedures should be followed to ensure laboratory safety. Researchers should wear appropriate personal protective equipment (PPE), such as gloves and goggles, and work in well-ventilated areas or fume hoods to minimize exposure.

Conclusion

4-Bromo-2-trifluoromethoxy-6-(trifluoromethylthio)aniline (CAS No. 1805474-73-0) is a multifaceted compound with broad applications in synthetic chemistry and pharmaceutical research. Its unique chemical structure provides a foundation for developing novel therapeutic agents and advanced materials. Ongoing research continues to uncover new possibilities for this compound, making it an exciting area of study for scientists and researchers worldwide.